Cas no 1273577-17-5 (3-Bromopyrazolo[1,5-a]pyrimidin-7-amine)

• Product Name: 3-Bromopyrazolo[1,5-a]pyrimidin-7-amine
• CAS No: 1273577-17-5
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• MDL: MFCD18633565
• CID: 1031553
• PubChem ID: 71464211
• Update Time: 2025-10-24

3-Bromopyrazolo[1,5-a]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromopyrazolo[1,5-a]pyrimidin-7-amine
• CS-0131178
• DB-339291
• DTXSID90855980
• 1273577-17-5
• E79044
• STL588179
• Pyrazolo[1,5-a]pyrimidin-7-amine, 3-bromo-
• AKOS016012905

• MDL： MFCD18633565
• Inchi： 1S/C6H5BrN4/c7-4-3-10-11-5(8)1-2-9-6(4)11/h1-3H,8H2
• InChI Key： IJLDEPNFJQGNGY-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C(=CC=NC2=1)N

Computed Properties

• Exact Mass: 211.96976g/mol
• Monoisotopic Mass: 211.96976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 3-Bromopyrazolo[1,5-a]pyrimidin-7-amine

Introduction to Compound CAS No. 1273577-17-5: 3-Bromopyrazolo[1,5-a]pyrimidin-7-amine

The compound CAS No. 1273577-17-5, also known as 3-Bromopyrazolo[1,5-a]pyrimidin-7-amine, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic aromatic compounds, which are widely studied due to their unique chemical properties and biological activities.

3-Bromopyrazolo[1,5-a]pyrimidin-7-amine is characterized by its pyrazolo[1,5-a]pyrimidine scaffold, which is a fused bicyclic structure consisting of a pyrazole ring fused to a pyrimidine ring. The presence of a bromine atom at the 3-position and an amino group at the 7-position introduces additional functional groups that can influence the compound's reactivity and biological interactions.

Recent studies have highlighted the importance of heterocyclic aromatic compounds like CAS No. 1273577-17-5 in drug discovery and development. These compounds often exhibit potent bioactivity due to their ability to interact with various biological targets, such as enzymes, receptors, and nucleic acids. For instance, research has shown that pyrazolo[1,5-a]pyrimidine derivatives can act as inhibitors of kinase enzymes, which are key players in cellular signaling pathways associated with cancer and inflammatory diseases.

The synthesis of CAS No. 1273577-17-5 involves a multi-step process that typically includes the formation of the pyrazolo[1,5-a]pyrimidine core followed by functionalization at specific positions. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules, making them more accessible for further research and development.

In terms of applications, CAS No. 1273577-17-5 has shown promise in the field of medicinal chemistry as a lead compound for developing novel therapeutic agents. Its ability to modulate key biological targets makes it a valuable candidate for further exploration in preclinical studies. Additionally, this compound may find applications in materials science due to its aromaticity and potential for use in organic electronics or optoelectronic devices.

Recent research has also focused on understanding the pharmacokinetic properties of CAS No. 1273577-17-5, including its absorption, distribution, metabolism, and excretion (ADME) profile. These studies are crucial for determining the compound's suitability as a drug candidate and for optimizing its pharmacokinetic properties through chemical modifications.

Furthermore, computational chemistry tools have been employed to predict the binding affinity of CAS No. 12735800698489664448 with various biological targets. These computational studies provide valuable insights into the molecular interactions that govern the compound's bioactivity and guide further experimental investigations.

In conclusion, CAS No. 12698489664448, or 3-Bromopyrazolo[1,5-a]pyrimidin-9999999999999amine, represents an exciting area of research with potential applications in drug discovery and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to various fields of science and technology.